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Cat. No.: B068527

For Researchers, Scientists, and Drug Development Professionals

Introduction

tert-Butyl trans-4-formylcyclohexylcarbamate, with CAS number 181308-57-6, is a valuable
bifunctional molecule utilized as a key intermediate in organic synthesis. Its structure
incorporates a Boc-protected amine and a reactive aldehyde group on a trans-substituted
cyclohexane ring. This unique combination makes it a versatile building block in the synthesis
of complex molecules, particularly in the development of novel pharmaceuticals and
agrochemicals.[1][2] The presence of the tert-butoxycarbonyl (Boc) protecting group allows for
selective reactions at the aldehyde functionality, with the potential for subsequent deprotection
and modification of the amino group. This guide provides a comprehensive overview of its
properties, synthesis, and handling for laboratory professionals.

Chemical and Physical Properties

A summary of the key physical and chemical properties of tert-butyl trans-4-
formylcyclohexylcarbamate is presented in the table below. These properties are essential
for its handling, storage, and use in chemical reactions.
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Property Value Reference(s)
CAS Number 181308-57-6 [3]
Molecular Formula C12H21:NO3 [3]
Molecular Weight 227.30 g/mol [4]
Appearance White to light yellow solid [2]
Purity >97% [3]
Solubility Slightly soluble in water. [5]
Storage Conditions Store at 0-8 °C [2]
Synonyms:

 trans-4-(tert-Butoxycarbonylamino)cyclohexanecarbaldehyde[2]
 trans-(4-Formyl-cyclohexyl)-carbamic acid tert-butyl ester[6]
o tert-Butyl ((1r,4r)-4-formylcyclohexyl)carbamate[3]

Synthesis

The synthesis of tert-butyl trans-4-formylcyclohexylcarbamate typically involves a multi-step
process, starting from commercially available precursors. A general synthetic pathway is
outlined below, followed by a detailed experimental protocol for the key oxidation step.

Synthetic Pathway Overview

The synthesis generally proceeds via the following key transformations:

e Boc Protection: Protection of the amino group of a suitable starting material, such as trans-4-
aminocyclohexanecarboxylic acid.

» Reduction of Carboxylic Acid: Conversion of the carboxylic acid functionality to a primary
alcohol.

» Oxidation of Alcohol: Oxidation of the primary alcohol to the desired aldehyde.
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(trans-4—Aminocyclohexanecarboxylic acid) (Boc)20, Base Reducing Agent (e.g., LiAlHa4) Oxidizing Agent (e.g., DMP, Swern)

iStep 1: Boc Protection

Y

(trans-zl-(tert-Butoxycarbonylamino)cyclohexanecarboxylic acid)

Step 2: Reduction

A
(tert-ButyI (trans-4-(hydroxymethyl)cyclohexyl)carbamate)

Step 3: Oxidation

A
(tert-Butyl trans-4—formylcyclohexylcarbamate)

(tert-ButyI trans-4-formylcyc|ohexylcarbamate)

Reaction at Aldehyde

Aldehyde Modification Selective Deprotection
(e.g., Wittig, Grignard, Reductive Amination)

!
(Boc Deprotection)

(Further Derivatization at Amine)

'

( Complex Target Molecules )

(Pharmaceuticals, Agrochemicals)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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